Cas no 251-80-9 (1H-pyrazolo1,5-aimidazole)

• Product Name: 1H-pyrazolo1,5-aimidazole
• CAS No: 251-80-9
• MF: C₅H₅N₃
• MW: 107.113300085068
• CID: 276907
• PubChem ID: 159609
• Update Time: 2025-06-13

1H-pyrazolo1,5-aimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-b]pyrazole
• 5H-imidazo[1,2-b]pyrazole
• 1H-imidazo<1,2-b>pyrazole
• 1H-pyrazolo1,5-aimidazole
• 49689-17-0
• AKOS006329762
• BCP33877
• 1h imid azo[1,2 b]pyrazole
• MFCD09263926
• CCG-336914
• 5H-imidazo[1, 2-b]pyrazole
• A1-01161
• SCHEMBL173532
• SPMVOOSTCPEXEO-UHFFFAOYSA-N
• imidazolopyrazole
• SCHEMBL173531
• DTXSID10947957
• 251-80-9
• imidazo[1,2-b]pyrazole
• 1H-imidazo[1,2-b]-pyrazole
• 1H-Imidazo(1,2-b)pyrazole
• 1H-imidazo-[1,2-b]pyrazole
• F2198-0034
• 1H-PYRAZOLO[1,5-A]IMIDAZOLE
• DB-132781
• G71096

• MDL： MFCD09263926
• Inchi： 1S/C5H5N3/c1-2-7-8-4-3-6-5(1)8/h1-4,7H
• InChI Key： MFGQIJCMHXZHHP-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=CN2

Computed Properties

• Exact Mass: 107.04800
• Monoisotopic Mass: 107.048347
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 0.7

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.739
• PSA: 33.09000
• LogP: 0.66240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 1H-pyrazolo1,5-aimidazole

Comprehensive Overview of 1H-Pyrazolo[1,5-a]imidazole (CAS No. 251-80-9): Properties, Applications, and Research Insights

1H-Pyrazolo[1,5-a]imidazole (CAS No. 251-80-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework and versatile reactivity. This nitrogen-rich bicyclic system is classified as a fused imidazole and pyrazole derivative, offering a robust scaffold for drug discovery and functional material design. Researchers frequently explore its synthetic pathways, biological activity, and molecular interactions, making it a hotspot in contemporary organic chemistry.

The compound’s molecular structure features a 1H-pyrazolo ring fused to an imidazole core, which contributes to its electron-rich character and ability to participate in hydrogen bonding. These properties make 1H-Pyrazolo[1,5-a]imidazole a promising candidate for catalysis, ligand design, and bioactive molecule development. Recent studies highlight its potential in kinase inhibition and antiviral applications, aligning with the growing demand for novel therapeutic agents in precision medicine.

From a synthetic perspective, CAS No. 251-80-9 is often synthesized via cyclization reactions involving 1,3-dipolar cycloaddition or multicomponent reactions. Its regioselectivity and functional group tolerance enable diverse derivatization, a topic frequently searched in academic databases like SciFinder and Reaxys. Researchers also investigate its photophysical properties, as its conjugated system exhibits potential for OLED materials and fluorescent probes—a trending area in materials science.

In the context of green chemistry, 1H-Pyrazolo[1,5-a]imidazole derivatives are explored for sustainable synthesis methods, such as microwave-assisted or solvent-free reactions. This aligns with the global push for eco-friendly chemical processes, a frequently queried topic in AI-driven research tools. Additionally, its metal-chelating ability makes it relevant in coordination chemistry, with applications in sensor development and catalytic systems.

Analytical characterization of 251-80-9 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques often discussed in online forums and educational platforms. The compound’s thermal stability and solubility profile are critical for formulation scientists, particularly in drug delivery systems—a subject of high interest in pharmaceutical SEO queries.

Beyond academia, 1H-Pyrazolo[1,5-a]imidazole is a recurring motif in patents for agrochemicals and electronic materials, reflecting its cross-industry utility. Its structure-activity relationships (SAR) are frequently modeled using computational chemistry tools, a technique gaining traction among AI-aided drug discovery platforms. This dual applicability in life sciences and advanced materials ensures its prominence in future research.

In summary, CAS No. 251-80-9 represents a multifaceted compound with expanding horizons in both theoretical and applied chemistry. Its integration into high-throughput screening libraries and nanotechnology applications underscores its relevance in addressing modern scientific challenges, from personalized medicine to renewable energy solutions.